2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}ethyl)acetamide

• Molecular Formula: C22H28N2O4
• Molecular Weight: 384.5 g/mol
• IUPAC Name: 2-(3,5-dimethylphenoxy)-N-[2-[[2-(3,5-dimethylphenoxy)acetyl]amino]ethyl]acetamide
• InChI: InChI=1S/C22H28N2O4/c1-15-7-16(2)10-19(9-15)27-13-21(25)23-5-6-24-22(26)14-28-20-11-17(3)8-18(4)12-20/h7-12H,5-6,13-14H2,1-4H3,(H,23,25)(H,24,26)
• InChI Key: XBKPKZJCQGIXKD-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)OCC(=O)NCCNC(=O)COC2=CC(=CC(=C2)C)C)C

Description

2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}ethyl)acetamide, also known as DPAEA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. DPAEA is a versatile compound that can be synthesized using various methods, and its mechanism of action and physiological effects have been thoroughly studied.

Mechanism of Action

The mechanism of action of 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}ethyl)acetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cancer cell growth, inflammation, and oxidative stress. 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}ethyl)acetamide has been shown to inhibit the Akt/mTOR signaling pathway, which is involved in cell proliferation and survival, and the NF-κB signaling pathway, which is involved in inflammation. Additionally, 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}ethyl)acetamide has been shown to reduce oxidative stress by increasing the expression of antioxidant enzymes.
Biochemical and Physiological Effects:
2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}ethyl)acetamide has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of inflammation, and the reduction of oxidative stress. In vitro studies have shown that 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}ethyl)acetamide can induce apoptosis and inhibit cell proliferation in cancer cells. Additionally, 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}ethyl)acetamide has been shown to reduce the production of pro-inflammatory cytokines and the expression of inflammatory genes. Furthermore, 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}ethyl)acetamide has been shown to increase the expression of antioxidant enzymes and reduce oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}ethyl)acetamide has several advantages for lab experiments, including its versatility, stability, and ease of synthesis. 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}ethyl)acetamide can be synthesized using various methods, and its purity can be confirmed using various analytical techniques. Additionally, 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}ethyl)acetamide is stable under various conditions and can be stored for extended periods without degradation. However, 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}ethyl)acetamide also has some limitations, including its potential toxicity and the need for further studies to determine its safety and efficacy in vivo.

Future Directions

There are several future directions for research on 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}ethyl)acetamide, including the investigation of its potential as a therapeutic agent for various diseases, the optimization of its synthesis methods, and the determination of its safety and efficacy in vivo. Additionally, further studies are needed to elucidate the mechanism of action of 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}ethyl)acetamide and its effects on various signaling pathways involved in cancer cell growth, inflammation, and oxidative stress. Furthermore, the development of novel formulations and delivery systems for 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}ethyl)acetamide could enhance its therapeutic potential and reduce its potential toxicity.

Synthesis Methods

2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}ethyl)acetamide can be synthesized using various methods, including the reaction of 3,5-dimethylphenol with ethyl chloroacetate to form 2-(3,5-dimethylphenoxy)ethyl acetate, which is then reacted with N-(2-aminoethyl)ethanolamine to form 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}ethyl)acetamide. Another method involves the reaction of 3,5-dimethylphenol with chloroacetyl chloride to form 3,5-dimethylphenyl chloroacetate, which is then reacted with N-(2-aminoethyl)ethanolamine to form 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}ethyl)acetamide. Both methods have been used successfully to synthesize 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}ethyl)acetamide, and the purity of the compound can be confirmed using various analytical techniques, including NMR and HPLC.

Scientific Research Applications

2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}ethyl)acetamide has been used in various scientific research applications, including as a potential anticancer agent, an anti-inflammatory agent, and a neuroprotective agent. In vitro studies have shown that 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}ethyl)acetamide can inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. Additionally, 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}ethyl)acetamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and reducing the expression of inflammatory genes. Furthermore, 2-(3,5-dimethylphenoxy)-N-(2-{[(3,5-dimethylphenoxy)acetyl]amino}ethyl)acetamide has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.